Cas no 1253926-81-6 (N,N,3-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

N,N,3-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide structure
1253926-81-6 structure
Product Name:N,N,3-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
CAS No:1253926-81-6
MF:C16H24BNO3
MW:289.177664756775
MDL:MFCD18383470
CID:2102115
PubChem ID:66818683
Update Time:2024-11-04

N,N,3-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N,N,3-TRIMETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZAMIDE
    • HMCNCVMNVBYJDL-UHFFFAOYSA-N
    • N,N,3-TRIMETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXA
    • 3,N,N-trimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
    • SCHEMBL851680
    • D93602
    • A1-12470
    • AS-78196
    • 1253926-81-6
    • N,N,3-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • MDL: MFCD18383470
    • Inchi: 1S/C16H24BNO3/c1-11-10-12(14(19)18(6)7)8-9-13(11)17-20-15(2,3)16(4,5)21-17/h8-10H,1-7H3
    • InChI Key: HMCNCVMNVBYJDL-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C(N(C)C)=O)=CC=2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 289.185
  • Monoisotopic Mass: 289.185
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8

N,N,3-Trimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Pricemore >>

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